Cas no 1782285-48-6 (1-bromo-2-fluoromethanesulfonylbenzene)

• Product Name: 1-bromo-2-fluoromethanesulfonylbenzene
• CAS No: 1782285-48-6
• MF: C₇H₆BrFO₂S
• MW: 253.088743686676
• CID: 6192811
• PubChem ID: 84729060
• Update Time: 2025-06-11

1-bromo-2-fluoromethanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-fluoromethanesulfonylbenzene
• EN300-19541746
• 1782285-48-6
• 1-Bromo-2-((fluoromethyl)sulfonyl)benzene
• 1-Bromo-2-(fluoromethylsulfonyl)benzene

• Inchi： 1S/C7H6BrFO2S/c8-6-3-1-2-4-7(6)12(10,11)5-9/h1-4H,5H2
• InChI Key： YHSLKTADTPFPRW-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1S(CF)(=O)=O

Computed Properties

• Exact Mass: 251.92559g/mol
• Monoisotopic Mass: 251.92559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.5Ų

Additional information on 1-bromo-2-fluoromethanesulfonylbenzene

Introduction to 1-bromo-2-fluoromethanesulfonylbenzene (CAS No. 1782285-48-6)

1-bromo-2-fluoromethanesulfonylbenzene, with the chemical formula C��H₅BrFNO₂S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining a bromine atom and a fluoromethanesulfonyl group on a benzene ring, make it a versatile building block for further chemical modifications.

The CAS number 1782285-48-6 uniquely identifies this compound in scientific literature and industrial applications. It is widely recognized for its role in constructing complex molecular architectures, which are essential for drug discovery processes. The presence of both bromine and fluorine substituents on the aromatic ring enhances its reactivity, allowing for diverse functionalization strategies. These properties make 1-bromo-2-fluoromethanesulfonylbenzene a valuable asset in synthetic organic chemistry.

In recent years, the demand for high-quality intermediates like 1-bromo-2-fluoromethanesulfonylbenzene has surged due to advancements in medicinal chemistry. Researchers are continuously exploring new ways to leverage its structural attributes for the development of drugs targeting various diseases. The compound’s ability to undergo selective reactions such as cross-coupling, nucleophilic substitution, and sulfonylation reactions makes it indispensable in modern synthetic protocols.

One of the most compelling applications of 1-bromo-2-fluoromethanesulfonylbenzene is in the synthesis of small-molecule inhibitors. These inhibitors are critical in modulating biological pathways associated with diseases such as cancer, inflammation, and infectious disorders. The fluorine atom, in particular, plays a pivotal role in enhancing the metabolic stability and binding affinity of drug candidates. This has led to numerous studies focusing on optimizing synthetic routes to produce 1-bromo-2-fluoromethanesulfonylbenzene with high purity and yield.

Recent research has highlighted the compound’s utility in constructing heterocyclic scaffolds, which are prevalent in many bioactive molecules. For instance, studies have demonstrated its effectiveness in synthesizing substituted benzothiazoles and benzoxazoles, which exhibit potent pharmacological activities. The bromine substituent facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of aryl or vinyl groups at specific positions on the aromatic ring. This flexibility is crucial for tailoring the chemical properties of the final product to meet specific biological requirements.

The agrochemical industry has also recognized the significance of 1-bromo-2-fluoromethanesulfonylbenzene as a precursor for developing novel pesticides and herbicides. Its structural motifs are often incorporated into molecules designed to interact with biological targets in plants and pests. The ability to modify its functional groups allows chemists to fine-tune the efficacy and selectivity of these agrochemicals, ensuring they are effective while minimizing environmental impact.

In terms of synthetic methodologies, 1-bromo-2-fluoromethanesulfonylbenzene can be prepared through multiple routes, each offering distinct advantages depending on the desired scale and purity requirements. One common approach involves the bromination of 2-fluromethanesulfonylbenzene using brominating agents under controlled conditions. Alternatively, fluorination followed by sulfonylation can yield similar results but may require additional purification steps to isolate the desired product.

The role of 1-bromo-2-fluoromethanesulfonylbenzene extends beyond pharmaceuticals and agrochemicals; it is also employed in materials science and polymer chemistry. Its ability to participate in polymerization reactions makes it useful for creating advanced materials with tailored properties. These materials may find applications in electronics, coatings, or specialty plastics where precise control over molecular architecture is essential.

As research continues to evolve, new applications for 1-bromo-2-fluoromethanesulfonylbenzene are likely to emerge. The increasing emphasis on sustainable chemistry also drives innovation in its synthesis and utilization, aiming to reduce waste and improve efficiency. Collaborative efforts between academia and industry are vital in translating these advancements into practical solutions that benefit society.

In conclusion, 1-bromo-2-fluoromethanesulfonylbenzene (CAS No. 1782285-48-6) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for drug discovery, agrochemical development, and advanced material synthesis. As our understanding of its properties grows, so too will its significance in addressing global challenges through innovative chemical solutions.